Helium-8 atom
Overview
Description
Helium-8 atom is the radioactive isotope of helium with relative atomic mass 8.03392 and half-life of 119.0 ms.
Properties
Molecular Formula |
He |
|---|---|
Molecular Weight |
8.033934 g/mol |
IUPAC Name |
helium-8 |
InChI |
InChI=1S/He/i1+4 |
InChI Key |
SWQJXJOGLNCZEY-RNFDNDRNSA-N |
Isomeric SMILES |
[8He] |
SMILES |
[He] |
Canonical SMILES |
[He] |
Synonyms |
8He radioisotope He-8 radioisotope Helium-8 |
Origin of Product |
United States |
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